Cas no 2171450-31-8 ((3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid
• CAS No: 2171450-31-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5961714
• PubChem ID: 165502548
• Update Time: 2025-10-30

(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid
• 2171450-31-8
• EN300-1483934
• (3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,3)24(15-25(31)30-14-8-9-18(16-30)26(32)33)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,8-9,14-17H2,1-3H3,(H,29,34)(H,32,33)/t18-,24?/m0/s1
• InChI Key： VLMLVNLZKBYFHZ-VEXWJQHLSA-N
• SMILES： O(C(NC(CC(N1CCC[C@H](C(=O)O)C1)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid

Comprehensive Analysis of (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171450-31-8)

The compound (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171450-31-8) is a specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a piperidine-carboxylic acid backbone, makes it a valuable intermediate in the development of bioactive molecules and drug candidates. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and enzyme inhibition studies.

One of the most searched topics in pharmaceutical chemistry revolves around the synthesis of peptide-based therapeutics. The Fmoc-protected amino acid moiety in (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid aligns with this trend, as it is widely used in solid-phase peptide synthesis (SPPS). This method is critical for producing high-purity peptides, which are essential for cancer research, immunotherapy, and neurological disorder treatments. The compound’s CAS No. 2171450-31-8 is often queried in databases by scientists seeking reliable synthetic pathways or analytical data.

Another hot topic in chemical research is the demand for sustainable and scalable synthesis methods. The structural complexity of (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid presents challenges in large-scale production, but advancements in catalytic techniques and green chemistry are addressing these issues. Researchers are exploring microwave-assisted synthesis and flow chemistry to optimize the yield and reduce environmental impact. These innovations are particularly relevant to industries focused on cost-effective drug development.

The piperidine ring in this compound is a notable feature, as it is a common scaffold in FDA-approved drugs. This has led to a surge in searches for piperidine derivatives and their biological activities. The carboxylic acid functional group further enhances its utility in prodrug design and metal-chelating applications. Given the growing interest in personalized medicine, the compound’s potential for structure-activity relationship (SAR) studies is a key area of exploration.

From an analytical chemistry perspective, CAS No. 2171450-31-8 is frequently analyzed using high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These techniques ensure purity verification and structural confirmation, which are critical for regulatory compliance in pharmaceutical manufacturing. The compound’s stability under various conditions is also a subject of ongoing research, particularly for formulation scientists working on long-acting injectables.

In summary, (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171450-31-8) is a multifaceted compound with broad relevance in modern drug discovery. Its applications span from peptide synthesis to therapeutic agent development, making it a subject of intense study. As the scientific community continues to prioritize innovative drug design and sustainable chemistry, this compound is poised to remain a focal point in cutting-edge research.